N'-(2,3-dihydroxybenzylidene)-2,4,6-trimethylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-(2,3-dihydroxyphenyl)methylideneamino]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C16H18N2O4S/c1-10-7-11(2)16(12(3)8-10)23(21,22)18-17-9-13-5-4-6-14(19)15(13)20/h4-9,18-20H,1-3H3/b17-9+
• InChI Key: HHXHXHKXNQHXKS-RQZCQDPDSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NN=CC2=C(C(=CC=C2)O)O)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N/N=C/C2=C(C(=CC=C2)O)O)C
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N’-(2,3-dihydroxybenzylidene)-2,4,6-trimethylbenzenesulfonohydrazide is a type of Schiff base. Schiff bases are a class of compounds that have a very reactive arm with carbonyl compounds. They are known for their wide spectrum of biological activities.

Synthesis Analysis

The compound was synthesized using p-Toluic hydrazide. The prepared compound was characterized by elemental analysis, infrared and 1H and 13C NMR spectroscopy techniques.

Molecular Structure Analysis

The structure of the compound was determined by single-crystal X-ray diffraction study. The compound crystallizes in the monoclinic space group P21/n. The X-ray structure shows that the compound adopts an E configuration with respect to the double bond C7=N1.

Chemical Reactions Analysis

The compound was prepared using a reaction involving p-Toluic hydrazide. The carbonohydrazide moiety C=N–N–C(O)–N–N=C fragment is almost coplanar with the two benzene rings.

Physical And Chemical Properties Analysis

The compound was characterized by elemental analysis, infrared and 1H and 13C NMR spectroscopy techniques. The compound crystallizes in the monoclinic space group P21/n.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, it’s worth noting that Schiff bases, to which this compound belongs, are known for their pharmaceutical properties.

Safety and Hazards

While specific safety and hazard information for this compound is not available in the retrieved papers, a similar compound, 2′, 3′-dihydroxybenzylidene (DHB), has been evaluated for its antioxidant, hepatoprotective, and nephroprotective potential.